Cas no 107452-89-1 (Ziconotide Polyacetate)

• Product Name: Ziconotide Polyacetate
• CAS No: 107452-89-1
• MF: C₁₀₂H₁₇₂N₃₆O₃₂S₇
• MW: 2639.13409137726
• MDL: MFCD00145036
• CID: 62679
• PubChem ID: 16135415
• Update Time: 2024-11-03

Ziconotide Polyacetate Chemical and Physical Properties

Names and Identifiers

• Ziconotide acetate
• Ziconotide
• Ziconotide Polyacetate
• ω-Conotoxin MVIIA
• o-Conotoxin MVIIA
• Omega-conotoxin MVIIA
• snx111
• SNX-111,Ziconotide
• 18,19,65,66,81,82-Hexathia-3,6,9,12,15,22,25,28,31,34,37,40,43,46,49,52,55,58,61,70,73,76,79,84-tetracosaazatricyclo[40.37.4.221,68]pentaoctacontane,cyclic peptide deriv.
• Omegaconopeptide MVIIA (Conus)
• Prialt
• w-Conopeptide MVIIA (Conus)
• w-Conotoxin M VIIA (reduced),cyclic (1®16),(8®20),(15®25)-tris(disulfide)
• OMEGA-CGTX MVII A
• Ziconotide [USAN:INN]
• omega-conopeptide MVIIA
• 65: PN: WO2006116156 SEQID: 65 claimed protein
• SNX 111
• SNX-111, Ziconotide
• MFCD00145036
• CS-0015087
• CHEBI:135912
• DRG-0250
• GTPL2536
• HS-2032
• DTXCID901323852
• 7I64C51O16
• DTXSID60883174
• omega-Conotoxin mviia, conus magus
• Y-100004
• 150770-63-1
• Ziconotida
• 107452-89-1
• L-Cysteinyl-L-lysylglycyl-L-lysylglycyl-L-alanyl-L-lysyl-L-cysteinyl-L-seryl-L-arginyl-L-leucyl-L-methionyl-L-tyrosyl-L-alpha-aspartyl-L-cysteinyl-L-cysteinyl-L-threonylglycyl-L-seryl-L-cysteinyl-L-arginyl-L-serylglycyl-L-lysyl-L-cysteinamide cyclic (1-16),(8-20),(15-25)-tris(disulfide)
• ziconotidum
• CHEBI:142406
• AC-8938
• ZICONOTIDE (MART.)
• omega-Conotoxin M VIIA
• H-Cys-Lys-Gly-Lys-Gly-Ala-Lys-Cys-Ser-Arg-Leu-Met-Tyr-Asp-Cys-Cys-Thr-Gly-Ser-Cys-Arg-Ser-Gly-Lys-Cy
• HY-P0062
• omega-Conopeptide MVIIA (Conus)
• .omega.-conotoxin m viia
• omega-Conotoxin M VIIA (reduced), cyclic (1-16),(8-20),(15-25)-tris(disulfide)
• omega-Conotoxin MVIIA, >=95% (HPLC)
• N02BG08
• SNX-111
• AKOS015994641
• HSDB 7609
• UNII-7I64C51O16
• CHEMBL4594214
• NS00068028
• ?-Conotoxin M VIIA Acetate; ?-Conopeptide MVIIA Acetate; Prialt Acetate; SNX 111;
• AT42420

• MDL： MFCD00145036
• Inchi： 1S/C102H172N36O32S7/c1-50(2)34-63-91(161)127-62(26-33-171-5)90(160)129-64(35-53-22-24-54(143)25-23-53)92(162)130-65(36-78(148)149)93(163)135-72-48-175-173-45-69(80(108)150)133-86(156)58(18-8-12-29-105)121-76(146)39-117-85(155)66(41-139)131-88(158)61(21-15-32-114-102(111)112)126-96(166)70-46-176-177-47-71(97(167)132-68(43-141)95(165)125-60(87(157)128-63)20-14-31-113-101(109)110)134-89(159)59(19-9-13-30-106)123-81(151)51(3)119-74(144)37-115-83(153)56(16-6-10-27-103)120-75(145)38-116-84(154)57(17-7-11-28-104)124-82(152)55(107)44-172-174-49-73(137-98(72)168)99(169)138-79(52(4)142)100(170)118-40-77(147)122-67(42-140)94(164)136-70/h22-25,50-52,55-73,79,139-143H,6-21,26-49,103-107H2,1-5H3,(H2,108,150)(H,115,153)(H,116,154)(H,117,155)(H,118,170)(H,119,144)(H,120,145)(H,121,146)(H,122,147)(H,123,151)(H,124,152)(H,125,165)(H,126,166)(H,127,161)(H,128,157)(H,129,160)(H,130,162)(H,131,158)(H,132,167)(H,133,156)(H,134,159)(H,135,163)(H,136,164)(H,137,168)(H,138,169)(H,148,149)(H4,109,110,113)(H4,111,112,114)/t51-,52+,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,79-/m0/s1
• InChI Key： BPKIMPVREBSLAJ-QTBYCLKRSA-N
• SMILES： S(C)CC[C@H]1C(N[C@H](C(N[C@H](C(N[C@@H]2C(N[C@@H]3C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(N[C@H](C(N)=O)CSSC2)=O)CCCCN)=O)=O)=O)CCCNC(=N)N)=O)CSSC[C@@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(N1)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)NC([C@H](CCCCN)NC([C@H](C)NC(CNC([C@H](CCCCN)NC(CNC([C@H](CCCCN)NC([C@H](CSSC3)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)[C@@H](C)O)=O)=O)=O)CC(=O)O)=O)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 2637.10000
• Monoisotopic Mass: 2637.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 42
• Hydrogen Bond Acceptor Count: 46
• Heavy Atom Count: 177
• Rotatable Bond Count: 40
• Complexity: 5480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: -14
• Topological Polar Surface Area: 1310A^2

Experimental Properties

• Color/Form: White powder
• PSA: 1310.94000
• LogP: -1.73800

Ziconotide Polyacetate Security Information

• Hazardous Material transportation number：UN 3172
• WGK Germany：3
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides
• Other Chemical Reagents